ethyl 2-anilino-4-oxothiophene-3-carboxylate

• IUPAC Name: ethyl 2-anilino-4-oxothiophene-3-carboxylate
• InChI: InChI=1S/C13H13NO3S/c1-2-17-13(16)11-10(15)8-18-12(11)14-9-6-4-3-5-7-9/h3-7,14H,2,8H2,1H3
• InChI Key: YRQHGQZNSXMEGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SCC1=O)NC2=CC=CC=C2
• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol

Description

Compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” is a chemical entity with significant applications in various scientific fields. It is known for its unique structural properties and reactivity, making it a valuable compound in both research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically require controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized reaction conditions to maximize efficiency and minimize costs. This often involves continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions: Compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions: The reactions of compound “this compound” are typically carried out under controlled conditions, including specific temperatures, pressures, and the use of catalysts to enhance reaction rates and selectivity.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

Compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in technology and manufacturing processes.

Mechanism of Action

The mechanism of action of compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Other Similar Compounds: Compound “ethyl 2-anilino-4-oxothiophene-3-carboxylate” is unique in its structural and chemical properties, which distinguish it from other similar compounds. For example, it may have different reactivity, stability, or biological activity compared to its analogs.

List of Similar Compounds: Some similar compounds include:

• Compound “CID 2632”
• Compound “CID 6540461”
• Compound “CID 5362065”
• Compound “CID 5479530”

These compounds share some structural similarities with “this compound” but differ in specific functional groups or molecular configurations, leading to distinct properties and applications.